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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963

Essential Safety and Handling Guide for 2-
Chloropropene

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of 2-
Chloropropene in a laboratory setting. The information is intended for researchers, scientists,
and drug development professionals.

Hazard Summary

2-Chloropropene is a highly flammable, clear, colorless, and volatile liquid.[1] It is less dense
than water and insoluble in it.[1] The primary hazards include its high flammability and the
potential for vapors to form explosive mixtures with air.[2] Vapors are heavier than air and can
travel to an ignition source and flash back.[2] It is harmful if inhaled, swallowed, or absorbed
through the skin and may cause irritation to the skin, eyes, and respiratory tract.[3] There are
no occupational exposure limits currently established by ACGIH or NOHSC.[4][5]

Key Safety-Related Properties:
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Property Value
Flash Point < -4°F [ <-20°CJ[6]
Flammability Highly flammable liquid and vapor[3]

Lower Explosive Limit

2.4%[4]

Vapor Pressure

444.036 mmHg @ 20°C[4]

Vapor Density

>1 (Heavier than air)[4]

Hazards

Harmful by inhalation, skin contact, and if

swallowed[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. All PPE should be selected

based on the potential for exposure in the specific tasks being performed.
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Protection Type

Required PPE

Specifications & Best
Practices

Eye & Face Protection

Chemical splash goggles or a

full-face respirator.[4][7]

Safety glasses with side
shields are a minimum
requirement, but goggles offer
superior protection against
splashes.[4] Ensure eyewear
meets ANSI Z87.1 standards.

[8]

Skin & Body Protection

Chemical-resistant coveralls or
lab coat; disposable protective

clothing.

Wear protective clothing to
prevent skin contact.[4][5] For
significant exposure risk,
consider suits made of
materials like coated and

laminated polyethylene fabrics.

[8]

Hand Protection

Chemical-resistant gloves.[4]

[9]

While specific breakthrough
data for 2-Chloropropene is
not readily available, select
gloves made of chemical-
resistant materials. Double
gloving is recommended for
handling hazardous materials.
[7] Always wash hands with

soap and water after handling.

[4]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a

chemical fume hood.

If ventilation is inadequate or in
case of a spill, a NIOSH-
approved respirator is
necessary.[5] For spills, a self-
contained breathing apparatus
(SCBA) may be required.[4]
[10]
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Operational Plan: Handling 2-Chloropropene

Adherence to a strict operational protocol is mandatory to ensure safety.

Step 1: Preparation

Area Setup: Ensure work is conducted in a well-ventilated area, such as a certified chemical
fume hood.[4][10]

Remove Ignition Sources: Eliminate all potential ignition sources, including open flames,
sparks, hot surfaces, and static discharge.[5][6][10] Prohibit smoking in the area.[4]

Equipment Grounding: All equipment used for handling and transfer must be properly
grounded and bonded to prevent static electricity buildup.[5][6]

Use Proper Tools: Employ only non-sparking, spark-free tools for all operations, including
opening and closing containers.[4][5][6]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
immediately accessible.[5] Ensure a spill kit with appropriate absorbent material (e.qg.,
vermiculite, sand) is readily available.[4][6]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Step 2: Handling and Use

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of vapors
and direct contact with skin or eyes.[4][10]

Container Handling: Keep containers tightly closed when not in use.[4][10] If the product is
under pressure, cool the container before opening.[3]

Transfer: When transferring, use methods that minimize vapor release, such as automatically
pumping from drums to process containers where possible.[5]

Personal Hygiene: Do not eat, drink, or smoke in areas where 2-Chloropropene is handled
or stored.[4][5]
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Step 3: Post-Handling

Secure Storage: Store 2-Chloropropene in a cool, dry, well-ventilated area designated for
flammable liquids.[4][5] Keep containers securely sealed and protected from physical
damage.[4]

Decontamination: Wash hands and any potentially exposed skin thoroughly with soap and
water at the end of the work shift.[4][5]

Laundering: Work clothes should be laundered separately from other clothing.[4] Inform
individuals laundering the clothing of the chemical's hazards.[5]

Emergency Procedures: Spill Management

Immediate and appropriate response to a spill is critical to prevent injury and fire.

For Small Spills:

Containment: Contain the spill using a non-combustible absorbent material like sand, earth,
or vermiculite.[4][6]

Cleanup: Use only spark-free tools and explosion-proof equipment to collect the absorbed
material and recoverable product.[4][6]

Disposal: Place the collected waste into a labeled, sealed container for hazardous waste
disposal.[4]

Ventilation: Ventilate the area and wash the spill site after cleanup is complete.[5]

For Large Spills:

Evacuation: Clear the area of all personnel and move upwind.[4] Isolate the spill area for at
least 50 meters (150 feet) in all directions.[6]

Alert Authorities: Immediately alert emergency responders and inform them of the location
and nature of the hazard.[4]

Control Vapors: A vapor-suppressing foam may be used to reduce vapors.[6]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1346963?utm_src=pdf-body
https://datasheets.scbt.com/sc-238010.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0409.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0409.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0409.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://cameochemicals.noaa.gov/chemical/393
https://datasheets.scbt.com/sc-238010.pdf
https://cameochemicals.noaa.gov/chemical/393
https://datasheets.scbt.com/sc-238010.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0409.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://cameochemicals.noaa.gov/chemical/393
https://datasheets.scbt.com/sc-238010.pdf
https://cameochemicals.noaa.gov/chemical/393
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Prevent Spread: Prevent the spillage from entering drains, sewers, or waterways.[4][6]

Disposal Plan

2-Chloropropene and any contaminated materials are considered hazardous waste.

o Waste Characterization: This material is classified as an ignitable waste, with US EPA Waste
Number D001.[4]

o Containerization: Collect all waste, including contaminated absorbents and PPE, in a
suitable, closed, and properly labeled container.[11] Do not fill liquid waste containers
beyond 75-90% capacity to allow for vapor expansion.[11][12]

o Labeling: Affix a hazardous waste label to the container, clearly identifying the contents.[11]

» Disposal: All waste must be handled and disposed of in strict accordance with local, state,
and federal regulations.[4] Consult with your institution's Environmental Health and Safety
(EHS) office or a certified waste management authority for specific disposal procedures.[4][5]
Incineration at an approved facility is a common disposal method.[4]

Workflow for Handling 2-Chloropropene
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Caption: Workflow for the safe handling and disposal of 2-Chloropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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